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Compound of Interest

Compound Name: Terpenylic acid

Cat. No.: B109264

An In-depth Technical Guide to Terpenylic Acid

Introduction

Terpenylic acid is a bicyclic monoterpenoid that plays a significant role in atmospheric
chemistry.[1] It is recognized as a key product in the oxidation of terpenes such as alpha-
pinene, contributing to the formation of secondary organic aerosols (SOA).[1][2][3] This guide
provides a comprehensive overview of terpenylic acid, including its chemical identity,
molecular structure, synthesis protocols, and its role in atmospheric aerosol formation, tailored
for researchers, scientists, and professionals in drug development who may encounter this or
similar scaffolds.

Chemical Identity and Properties

Terpenylic acid is structurally characterized as tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic
acid.[1][4] Its structure contains a tetrahydrofuran ring with a ketone group and an acetic acid
side chain. The presence of a stereocenter results in two enantiomeric forms.[1]

Key Identifiers
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Identifier Value
CAS Number 116-51-8, 26754-48-3[1][4][5][6]
2-(2,2-dimethyl-5-oxooxolan-3-yl)acetic acid[1]
IUPAC Name
[5]
Molecular Formula CsH1204[1][4][5]
Tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic
Synonyms . . .
Acid, Terpenolic acid[1][5]
InChl Key NQWMPKJIASNNZMJ-UHFFFAQYSA-N[1][7]
Canonical SMILES CCl(C(CC(=0)01)CC(=0)0)C[1]

Physicochemical Properties

Property Value

Molecular Weight 172.18 g/mol [1][4][5]

Percent Composition C 55.81%, H 7.02%, O 37.17%[4]

Melting Point 57 °C (Monohydrate), 90 °C (Anhydrous)[4]
Enantiomer Melting Point (+)-Form: 92-94 °C, (-)-Form: 92-94 °C[4]

Moderately soluble in cold water; very soluble in

Solubility
hot water[4]

Experimental Protocols: Synthesis of Terpenylic
Acid

Several methods for the synthesis of terpenylic acid have been reported.

Oxidative Cleavage and Lactonization of Cyclopentenyl
Carbinols

A method for synthesizing terpenylic acid and its analogues involves the oxidative cleavage
and cyclization of cyclopentenyl carbinols.[8]
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e Reactants: Cyclopentenyl carbinols, oxone, and sodium periodate.[8]

e Procedure: The reaction is carried out in the presence of oxone and sodium periodate, which
leads to the oxidative cleavage of the cyclopentenyl ring followed by lactonization to form the
terpenylic acid structure.[8] This method is noted for its good yields.[8]

Preparation from Terpene Precursors

Terpenylic acid can also be prepared from various terpene precursors.[4]
» Starting Materials: a-terpineol, terebic acid, or terpin hydrate.[4]

e Oxidizing Agent: Chromic acid has been used for the oxidative cyclization of (3-
isopropylglutaric acid to yield terpenylic acid.[2][3]

o Historical Synthesis: An early synthesis involved the oxidation of B-isopropylglutaric acid with
chromic acid.[3]

Role in Atmospheric Chemistry and Secondary
Organic Aerosol (SOA) Formation

Terpenylic acid is a well-established secondary organic aerosol (SOA) product formed from
the atmospheric oxidation of monoterpenes, particularly a-pinene and B-pinene.[2][3] Its
formation is a key step in the generation of new particles and their growth in forested areas.[9]

The formation of terpenylic acid from a-pinene can be initiated by reaction with hydroxyl
radicals (OH) or ozone.[10] The pathway involves several intermediate steps, leading to the
formation of this lactone-containing compound.
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Caption: Formation pathway of Terpenylic Acid from a-pinene oxidation.

Precursor for Dimer Formation in SOA

A significant aspect of terpenylic acid's role in atmospheric chemistry is its ability to act as a
precursor for the formation of higher molecular weight dimers.[9][11] These dimers are
important for the growth of secondary organic aerosol particles. It is suggested that
diaterpenylic acid, formed from the hydrolysis of terpenylic acid, is a key intermediate in the
formation of ester dimers.[11] For instance, cis-pinic acid can be esterified with the hydroxyl-
containing diaterpenylic acid.[11]
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Caption: Role of Terpenylic Acid in SOA dimer formation.

Conclusion

Terpenylic acid is a compound of significant interest, primarily due to its role in atmospheric
chemistry as a product of terpene oxidation and a building block for secondary organic
aerosols. Its well-defined chemical structure and properties, along with established synthesis
routes, make it a valuable subject for studies in environmental science. While its direct
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application in drug development is not prominent in current literature, the y-butyrolactone
scaffold is present in many biologically active compounds, suggesting potential for future
exploration.[2][3] This guide provides foundational technical information for researchers
working with or encountering this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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